PKM2 activator 3
Overview
Description
PKM2 Activator 3 is a small molecule compound that has recently gained attention in the scientific community for its potential application in cancer research. It is a selective activator of pyruvate kinase M2 (PKM2), an enzyme that plays a critical role in regulating glucose metabolism in cancer cells. PKM2 Activator 3 has been shown to inhibit tumor growth and metastasis in preclinical studies, making it a promising tool for cancer research.
Scientific Research Applications
PKM2 activators, including sulfonamide, phenolic, carboxamide, and pyridopyrimidinone derivatives, are considered ideal drugs for cancer treatment due to their ability to decrease the number of biomolecules required for cell growth and proliferation (Ş. Adem et al., 2018).
3-(trifluoromethyl)-1H-pyrazole-5-carboxamide activators of PKM2 have shown potential as anticancer therapies by modulating the classic 'Warburg effect' (Yong Xu et al., 2014).
Substituted N,N'-diarylsulfonamides have been identified as activators of PKM2. These compounds have shown good potencies and appropriate solubility for use as chemical probes of PKM2 (M. Boxer et al., 2010).
A novel PKM2 activator, PA-12, was identified and demonstrated to suppress both anchorage-dependent and -independent growth of lung cancer cells. It also inhibited hypoxia response element (HRE)-mediated reporter activity and hypoxia-inducible factor 1 (HIF-1) target gene expression, leading to the suppression of cell viability under hypoxia (Dong Joon Kim et al., 2015).
PKM2 activators can promote tetramer formation and suppress tumorigenesis, suggesting that high pyruvate kinase activity may inhibit tumor growth (D. Anastasiou et al., 2012).
Allosteric regulation of PKM2 allows cellular adaptation to different physiological states, supporting the notion that modulating PKM2 activity enables cells to adapt their metabolic state to specific physiological contexts (Dan Y. Gui et al., 2013).
Combining structure-based pharmacophore modeling and virtual screening, novel PKM2 activators have been discovered with potential antitumor activity (Can Chen et al., 2014).
properties
IUPAC Name |
N-(3-chloro-4-fluorophenyl)-7-fluoro-2-oxo-3,4-dihydro-1H-quinoline-6-sulfonamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11ClF2N2O3S/c16-10-6-9(2-3-11(10)17)20-24(22,23)14-5-8-1-4-15(21)19-13(8)7-12(14)18/h2-3,5-7,20H,1,4H2,(H,19,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VLIHQHQPGAWJCM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)NC2=CC(=C(C=C21)S(=O)(=O)NC3=CC(=C(C=C3)F)Cl)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11ClF2N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.